Cas no 90831-48-4 (1,3-oxazole-2-carbohydrazide)

• Product Name: 1,3-oxazole-2-carbohydrazide
• CAS No: 90831-48-4
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD04114927
• CID: 803647
• Update Time: 2025-06-08

1,3-oxazole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylicacid, hydrazide
• 1,3-oxazole-2-carbohydrazide
• Oxazole-2-carboxylic acid hydrazide
• 2-oxazolecarbohydrazide
• Oxazol-2-carbonsaeure-hydrazid
• OXAZOLE-2-CARBOHYDRAZIDE
• Oxazole-2-carboxylic hydrazide

• MDL： MFCD04114927
• Inchi： 1S/C4H5N3O2/c5-7-3(8)4-6-1-2-9-4/h1-2H,5H2,(H,7,8)
• InChI Key： VXJFZRUFEGHQQC-UHFFFAOYSA-N
• SMILES： O=C(C1OC=CN=1)NN

Computed Properties

• Exact Mass: 127.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 81.15000
• LogP: 0.36930

Additional information on 1,3-oxazole-2-carbohydrazide

Recent Advances in the Study of 1,3-Oxazole-2-carbohydrazide (CAS: 90831-48-4) in Chemical Biology and Pharmaceutical Research

The compound 1,3-oxazole-2-carbohydrazide (CAS: 90831-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold, characterized by an oxazole ring fused with a carbohydrazide moiety, has been explored for its role in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. Recent studies have highlighted its unique chemical reactivity and ability to interact with various biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1,3-oxazole-2-carbohydrazide derivatives as potent inhibitors of bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. The study utilized molecular docking and in vitro assays to identify key structural features that enhance binding affinity to bacterial membrane proteins. Notably, derivatives with electron-withdrawing substituents on the oxazole ring exhibited improved activity against multidrug-resistant strains of Escherichia coli and Staphylococcus aureus. These findings underscore the potential of 1,3-oxazole-2-carbohydrazide as a scaffold for designing next-generation antimicrobial agents.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the anticancer properties of 1,3-oxazole-2-carbohydrazide derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Results indicated that specific derivatives induced apoptosis via the mitochondrial pathway, with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. This discovery opens new avenues for the development of targeted cancer therapies.

Beyond its antimicrobial and anticancer applications, 1,3-oxazole-2-carbohydrazide has also been investigated for its anti-inflammatory potential. A 2024 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study employed a combination of in silico modeling and in vivo experiments to elucidate the structure-activity relationship (SAR), identifying the carbohydrazide moiety as essential for modulating NF-κB signaling pathways. These insights could pave the way for novel anti-inflammatory drugs with fewer side effects compared to current therapeutics.

In conclusion, the growing body of research on 1,3-oxazole-2-carbohydrazide (CAS: 90831-48-4) underscores its multifaceted role in drug discovery and development. Its ability to serve as a versatile pharmacophore for diverse therapeutic targets highlights its significance in chemical biology and pharmaceutical sciences. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies to address unmet medical needs. The continued exploration of this compound is expected to yield innovative solutions for some of the most pressing challenges in modern medicine.